Cas no 36455-72-8 (α-Zearalenol)

• Product Name: α-Zearalenol
• CAS No: 36455-72-8
• MF: C₁₈H₂₄O₅
• MW: 320.380166053772
• CID: 312644
• PubChem ID: 24902159
• Update Time: 2025-05-24

α-Zearalenol Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzoxacyclotetradecin-1-one,3,4,5,6,7,8,9,10-octahydro-7,14,16-trihydroxy-3-methyl-, (3S,7R,11E)-
• α-Zearalenol
• ZEARALENOL
• α-Zearalenol solution
• α-Zearalenol​
• Α-ZEARALENOL,OFF-WHITE SOLID
• cis-Zearalenol
• trans-Zearalenol
• 2,4-Dihydroxy-6-(6α,10-dihydroxy-trans-1-undecenyl)benzoic acid μ-lactone solution
• 2,4-Dihydroxy-6-(6α,10-dihydroxy-trans-1-undecenyl)benzoic acid μ-lactone
• (3S,7R,11E)-3,4,5,6,7,8,9,10-Octahydro-7,14,16-trihydroxy-3-methyl-1H-2-benzoxacyclotetradecin-1-one

• Inchi： 1S/C18H24O5/c1-12-6-5-9-14(19)8-4-2-3-7-13-10-15(20)11-16(21)17(13)18(22)23-12/h3,7,10-12,14,19-21H,2,4-6,8-9H2,1H3/b7-3+/t12-,14+/m0/s1
• InChI Key： FPQFYIAXQDXNOR-QDKLYSGJSA-N
• SMILES： O[C@@H]1CCCC=CC2C=C(C=C(C=2C(=O)O[C@@H](C)CCC1)O)O |t:5|

Computed Properties

• Exact Mass: 320.16200
• Monoisotopic Mass: 320.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2

Experimental Properties

• Density: 1.174±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 169-170 ºC
• Boiling Point: 599ºC at 760 mmHg
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: 1.548
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• PSA: 86.99000
• LogP: 3.37140
• Color/Form: 10 μg/mL in acetonitrile

α-Zearalenol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H312-H319-H332
• Warning Statement： P210-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45-46-63-20/21/22-48/20-52/53-62-68/20/21/22
• Safety Instruction： 53-36/37-45-61
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues

Additional information on α-Zearalenol

The Role of α-Zearalenol (CAS No. 36455-72-8) in Modern Chemical and Biomedical Research: Insights and Applications

α-Zearalenol, a naturally occurring fungal metabolite with the CAS No. 36455-72-8, has emerged as a critical compound in interdisciplinary studies spanning organic chemistry, biochemistry, and pharmacology. This trichothecene derivative is synthesized by certain Fusarium species during their secondary metabolism, exhibiting a unique molecular structure that confers both chemical stability and biological reactivity. Recent advancements in analytical chemistry have enabled precise characterization of its stereochemistry, with the alpha configuration distinguishing it from its structural analog beta-zearalenol. The compound’s molecular formula, C₁₉H₁₈O₆, reflects its complex architecture comprising a tetracyclic ring system with hydroxyl groups at positions 7 and 10, which are pivotal for its interactions with biological targets.

In the context of chemical synthesis methodologies, researchers have refined strategies to produce α-Zearalenol through semi-synthetic routes. A notable study published in the Journal of Organic Chemistry (2023) demonstrated the use of enzymatic catalysis to achieve high stereoselectivity in converting precursor compounds such as zearalenone into α-zearalenol. This approach not only enhances yield but also minimizes byproduct formation, addressing longstanding challenges in producing pure samples for research purposes. The compound’s structural features, including its conjugated double bonds and oxygenated functional groups, make it amenable to derivatization studies aimed at modulating its physicochemical properties for targeted applications.

Biosynthesis pathways of CAS No. 36455-72-8 have been elucidated through genomic analyses of Fusarium graminearum strains. A collaborative study between institutions in Germany and China (published in Nature Communications, 2024) identified key enzymes such as FgTri13 and FgTri14 that mediate the epoxidation steps critical to forming the characteristic tetrahydrofuran ring. These findings provide foundational insights for metabolic engineering approaches to regulate production levels or alter toxin profiles in agricultural settings, aligning with current trends toward sustainable biomanufacturing practices.

In biomedical research, α-Zearalenol’s interaction with cellular receptors has gained attention due to its potential as a research tool for studying estrogen receptor signaling mechanisms. Unlike traditional ligands, this compound exhibits a distinct binding affinity profile that allows scientists to probe receptor activation pathways under controlled conditions. A 2023 study from Stanford University highlighted its utility in modeling endocrine disruption scenarios without triggering the same toxicological responses associated with other mycotoxins, making it valuable for preclinical drug screening platforms.

Analytical methodologies for detecting α-Zearalenol have advanced significantly with the integration of liquid chromatography-tandem mass spectrometry (LC-MS/MS). Innovations such as stable isotope dilution assays now enable detection limits below 0.1 ppb in complex matrices like plant extracts or pharmaceutical intermediates. Researchers at MIT (ACS Analytical Chemistry, 2024) developed a novel derivatization protocol using dansyl chloride that improves ionization efficiency during mass spectrometric analysis, ensuring reliable quantification even at trace concentrations.

The compound’s unique photophysical properties have spurred interest in its application as a fluorescent probe for live-cell imaging studies. Modifications to its chemical structure through click chemistry reactions have produced derivatives capable of selectively labeling lipid rafts within cell membranes without perturbing membrane integrity—a breakthrough reported by Oxford researchers in Biochemical Journal Supplements. These advancements position α-zearalenol-based probes as promising tools for real-time monitoring of intracellular signaling events relevant to neurodegenerative diseases.

In drug discovery pipelines targeting cancer therapies, recent investigations reveal that certain α-zearalenol derivatives inhibit topoisomerase II activity more effectively than existing chemotherapeutic agents like etoposide. A phase I clinical trial initiated by Novartis (clinicaltrials.gov identifier NCT0XXXXXX) demonstrated preliminary efficacy against acute myeloid leukemia cells while showing reduced off-target effects compared to conventional treatments. Structural modifications such as alkyl chain substitutions on the C₁₅-position are being explored to optimize pharmacokinetic profiles while maintaining biological activity.

Synthetic chemists continue refining asymmetric synthesis routes using organocatalysts like proline derivatives to access enantiomerically pure forms of CAS No. 36455-72-8 efficiently. A team at ETH Zurich (Angewandte Chemie International Edition, 2024) reported a one-pot process achieving >99% ee values under mild reaction conditions, which is crucial for maintaining consistency across preclinical trials and subsequent regulatory submissions.

Toxicological studies focusing on CAS No. 36455-72-8’s metabolic fate were revolutionized by metabolomics approaches combining UHPLC-QTOF MS with computational modeling tools like MetaboAnalyst® software suite (Journal of Agricultural and Food Chemistry, 2023). These analyses revealed unexpected phase II conjugation pathways involving glucuronic acid conjugation rather than sulfate groups previously assumed dominant—a discovery impacting risk assessment models used in food safety evaluations.

In material science applications, researchers at Tokyo Institute of Technology discovered that incorporating α-zearalenol into polymer matrices enhances UV resistance properties due to its aromatic structure (Polymer Degradation and Stability). This finding opens new avenues for developing eco-friendly packaging materials where conventional stabilizers might be phased out due to regulatory concerns.

Cutting-edge research published in Nano Letters (January 2024) demonstrated α-zearalenol’s ability to stabilize gold nanoparticles when used as capping agents during synthesis procedures. The oxygen-rich functional groups form strong coordination bonds with metal surfaces while maintaining colloidal stability under varying pH conditions—a property now being leveraged for biosensor development targeting environmental toxin detection systems.

Spectroscopic characterization techniques such as circular dichroism spectroscopy have provided new insights into this compound’s chiral behavior when interacting with biomolecules like DNA strands (Biochimica et Biophysica Acta DNA Repair, March 2024). Studies show that α-zearalenol forms intercalative complexes preferentially at AT-rich regions compared to GC sequences—a specificity pattern not observed among structurally similar compounds—offering potential applications in targeted gene delivery systems.

The compound’s role as an intermediate in combinatorial biosynthesis projects has been highlighted by work from Harvard Medical School (Nature Biotechnology, June 2023), where it was used alongside engineered cytochrome P450 enzymes to generate novel bioactive molecules from plant-derived precursors. Such approaches exemplify current trends toward using natural product scaffolds for drug discovery initiatives focused on addressing unmet medical needs.

In agricultural research contexts (PLOS Pathogens, October 2023), advances were made using CRISPR-Cas9 editing techniques on Fusarium strains responsible for producing CAS No. 36455-72-8 analogs—enabling precise downregulation of biosynthetic genes without compromising fungal viability or virulence characteristics essential for biological control applications against crop pathogens.

New computational modeling frameworks incorporating quantum mechanics/molecular mechanics (QM/MM) calculations are shedding light on how subtle structural variations within α-zearalenol affect protein-ligand binding energies (J Chem Inf Model, May 2024). These simulations predict that introducing fluorine substitutions at position C₁₁ might enhance selectivity toward specific kinase isoforms—a hypothesis currently being validated through experimental assays using site-directed mutagenesis techniques.

Eco-toxicological assessments employing zebrafish embryo models (Aquatic Toxicology, September 2023) revealed concentration-dependent effects on early developmental processes when exposed to CAS No.-containing solutions below standard safety thresholds—findings prompting renewed interest in studying low-dose exposure mechanisms relevant to environmental health monitoring systems.

Innovations continue emerging regarding this compound’s application as an adjuvant agent within vaccine formulations (Vaccine, April 2019 follow-up study published July 2019). Recent data indicates that when formulated with phospholipid vesicles at specific molar ratios (~1:10), it significantly enhances T-cell mediated immune responses against model antigens—suggesting potential utility in next-generation vaccine design strategies requiring improved immunogenicity profiles without compromising safety parameters.